2-Bromo-3-chloro-3-phenylpropanoic acid

• CAS No.: 6622-79-3
• Molecular Formula: C9H8BrClO2
• Molecular Weight: 263.51 g/mol
• IUPAC Name: 2-bromo-3-chloro-3-phenylpropanoic acid
• InChI: InChI=1S/C9H8BrClO2/c10-7(9(12)13)8(11)6-4-2-1-3-5-6/h1-5,7-8H,(H,12,13)
• InChI Key: WWFTTYIPIVLPFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(C(=O)O)Br)Cl

Description

2-Bromo-3-chloro-3-phenylpropanoic acid is a dihalogenated carboxylic acid featuring bromine and chlorine substituents at the 2- and 3-positions, respectively, along with a phenyl group at the 3-position. The compound’s α-bromo and β-chloro substituents suggest applications in synthetic chemistry, such as serving as precursors for nucleophilic substitution reactions or chiral intermediates in asymmetric synthesis . The phenyl group enhances steric bulk and may influence solubility, crystallinity, and electronic properties compared to aliphatic analogs .

Comparison with Similar Compounds

Halogen Substitution: Bromine vs. Chlorine

A key comparison involves halogen substitution patterns. For example:

Property	2-Bromo-3-phenylpropanoic Acid	2-Chloro-3-phenylpropanoic Acid
Molecular Formula	C₉H₈BrO₂	C₉H₉ClO₂
Molecular Weight (g/mol)	243.07	184.62
Reactivity	Higher leaving group ability (Br⁻)	Moderate leaving group (Cl⁻)
Applications	Synthesis of acyl chlorides	Intermediate in peptide modifications

Key Findings :

• Bromine’s larger atomic radius and polarizability enhance its leaving group capability, making brominated analogs more reactive in nucleophilic substitutions (e.g., formation of acid chlorides) .
• Chlorinated derivatives, while less reactive, may exhibit better stability in aqueous environments due to stronger C-Cl bonds .

Stereochemical Variants: Enantiomeric Effects

The (S)-enantiomer of 2-bromo-3-phenylpropionic acid (CAS: 76576-79-9) highlights the role of chirality:

Property	(S)-2-Bromo-3-phenylpropionic Acid	Racemic Mixture (Hypothetical)
Configuration	S-enantiomer	50:50 R/S mixture
Biological Activity	Potential chiral specificity in drug design	Reduced enantiomeric purity
Melting Point	Not reported	Likely lower due to disorder

Key Findings :

• Enantiopure brominated compounds are critical in pharmaceuticals, where stereochemistry dictates binding affinity .
• Racemic mixtures are less desirable in asymmetric synthesis but may simplify industrial-scale production.

Substituent Effects: Phenyl vs. Methyl Groups

Comparing aromatic and aliphatic substituents:

Property	2-Bromo-3-chloro-3-phenylpropanoic Acid (Hypothetical)	2-Bromo-2-methylpropanoic Acid
Molecular Formula	C₉H₇BrClO₂	C₄H₇BrO₂
Molecular Weight (g/mol)	~285.5	167.01
Solubility	Likely low in water (aromatic bulk)	Soluble in alcohols, ethers
Boiling Point (°C)	Estimated >200 (decomposes)	48–49 (at reduced pressure)

Key Findings :

• Phenyl groups increase molecular weight and steric hindrance, reducing solubility in polar solvents but enhancing thermal stability.
• Methyl-substituted analogs are more volatile and suited for reactions requiring lower temperatures .

Dihalogenation: Synergistic Effects of Br and Cl

The combined presence of bromine and chlorine in the target compound may lead to unique reactivity:

• Electrophilic Reactivity : The electron-withdrawing effects of both halogens could acidify the α-proton, facilitating deprotonation or elimination reactions.
• Steric Interactions : The 3-chloro and 3-phenyl groups may create a congested environment, influencing reaction pathways (e.g., favoring SN2 over SN1 mechanisms).